Cas no 56753-77-6 (Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester)

Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester structure
56753-77-6 structure
Product Name:Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester
CAS No:56753-77-6
MF:C8H13NO3
MW:171.193722486496
CID:347898
PubChem ID:2759884
Update Time:2025-04-19

Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester
    • methyl 2-isocyanato-4-methylpentanoate
    • SCHEMBL4328217
    • MFCD00191532
    • 56753-77-6
    • Methyl (S)-2-Isocyanato-4-methylpentanoate
    • SY057172
    • DTXSID20374957
    • FT-0693592
    • Inchi: 1S/C8H13NO3/c1-6(2)4-7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3
    • InChI Key: UWFLIWPVRTVDNO-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC(C)C)N=C=O)=O

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 55.73
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